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Compound of Interest

Compound Name: 4-(4-Formylphenoxy)benzonitrile

Cat. No.: B1299947 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety and handling

precautions for 4-(4-Formylphenoxy)benzonitrile (CAS No. 90178-71-5). The information is

compiled from available Safety Data Sheets (SDS) and chemical databases to ensure a high

standard of safety in a laboratory and research environment.

Chemical Identification and Properties
4-(4-Formylphenoxy)benzonitrile is an aromatic compound featuring both a nitrile and a

formyl group. These functional groups make it a valuable intermediate in organic synthesis,

particularly in the development of novel pharmaceutical compounds.

Property Value

CAS Number 90178-71-5

Molecular Formula C₁₄H₉NO₂

Molecular Weight 223.23 g/mol

Synonyms 4-(4-Cyanophenoxy)benzaldehyde

Hazard Identification and Classification
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According to available safety data, 4-(4-Formylphenoxy)benzonitrile is classified as a

hazardous substance. The primary hazards are related to eye and skin irritation.[1]

Hazard Class GHS Classification

Serious Eye Damage/Irritation Category 2A

Skin Sensitization Category 1

GHS Pictograms:

alt text

Signal Word:Warning

Hazard Statements:

H317: May cause an allergic skin reaction.[1]

H319: Causes serious eye irritation.[1]

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[1]

P264: Wash skin thoroughly after handling.[1]

P272: Contaminated work clothing should not be allowed out of the workplace.[1]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[1]

P302 + P352: IF ON SKIN: Wash with plenty of water.[1]

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[1]

P333 + P313: If skin irritation or rash occurs: Get medical advice/attention.[1]

P337 + P313: If eye irritation persists: Get medical advice/attention.
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P362 + P364: Take off contaminated clothing and wash it before reuse.[1]

P501: Dispose of contents/container to an approved waste disposal plant.[1]

Experimental Protocols and Handling
While specific experimental protocols for this compound are not widely published, general safe

handling procedures for similar aromatic aldehydes and nitriles should be strictly followed.

Personal Protective Equipment (PPE)
A risk assessment should be conducted before handling, but the following PPE is strongly

recommended:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Compatible chemical-resistant gloves (e.g., nitrile rubber).

Skin and Body Protection: Laboratory coat, long pants, and closed-toe shoes.

Click to download full resolution via product page

Handling and Storage
Handling: Use in a well-ventilated area, preferably in a chemical fume hood, to avoid

inhalation of dust or fumes. Avoid contact with skin and eyes.[2] Wash hands thoroughly after

handling.

Storage: Store in a tightly closed container in a dry and well-ventilated place.

First-Aid Measures
In case of exposure, follow these first-aid measures and seek medical attention.
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Exposure Route First-Aid Protocol

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Consult a doctor.[1]

Skin Contact

Immediately wash off with soap and plenty of

water.[1] If skin irritation or rash occurs, get

medical advice/attention.[1] Take off

contaminated clothing and wash it before reuse.

[1]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.[1] If eye irritation persists,

get medical advice/attention.

Ingestion
Rinse mouth with water. Do NOT induce

vomiting.[1] Consult a doctor.
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Fire-Fighting and Accidental Release Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.

Accidental Release:

Ensure adequate ventilation.

Wear appropriate personal protective equipment.

Avoid dust formation.

Sweep up and shovel.

Do not let product enter drains.

Dispose of in a suitable, closed container.

Toxicological Information
Detailed toxicological data for 4-(4-Formylphenoxy)benzonitrile, such as LD50 or LC50

values, are not currently available in public databases. Researchers should handle this

compound with the caution appropriate for a substance with unknown long-term toxicological

effects.

Disposal Considerations
Dispose of this chemical and its container in accordance with local, state, and federal

regulations. It is recommended to use a licensed professional waste disposal service.

Disclaimer
This guide is intended for informational purposes only and is based on currently available data.

It is not a substitute for a comprehensive risk assessment, which should be conducted by

qualified professionals before handling this chemical. All users should consult the most current

Safety Data Sheet provided by the supplier.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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